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Compound Focus: Cefadroxil Sulfoxide

CAS No.: 182290-77-3

Cat. No.: S914230

Cefadroxil Sulfoxide Characterization

A 2024 study published in the Journal of Molecular Liquids is directly relevant to your topic. It provides a

detailed investigation into the synthesis and characterization of cefadroxil sulfoxide [1].

The table below summarizes the key findings and analytical techniques used in this study:

Aspect Description

Focus of Synthesis, spectroscopic characterization, electronic elucidation, chemical reactivity,
Study topological analysis, and molecular docking of cefadroxil sulfoxide [1].

Primary Spectroscopic Characterization (Specific techniques like NMR, FT-IR, etc., are
Technique inferred but not explicitly detailed in the available excerpt) [1].

Key Findings  The study provides insights into the chemical reactivity and topological properties of
the molecule. It also investigates its binding interactions through molecular docking
simulations [1].

For full experimental protocols and detailed data, you can access the complete article:
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¢ Article Title: "Synthesis, spectroscopic characterization, electronic elucidation, chemical reactivity,
topological and molecular docking investigations of cefadroxil sulfoxide" [1]

e Authors: Mary Josephine, X., et al. [1]

e Journal: Journal of Molecular Liquids, Volume 412, 2024 [1]

Analytical Methods for Cefadroxil

Several established analytical methods for cefadroxil can serve as a useful foundation for developing assays
for its sulfoxide derivative. The following workflow illustrates the general process for method development

and validation based on common practices in the field.
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General workflow for analytical method development and validation

The tables below summarize various analytical methods for cefadroxil documented in the literature.

Spectrophotometric Methods

o Analytical o
Method Principle /| Reagent Key Parameters Citation
Range
Area Under UV absorption in water at 5 - 25 pg/mL LOD: 1.04 pg/mL, [2]
Curve (AUC) 260-266 nm LOQ: 3.15 pg/mL,
Recovery: 99.26%
Schiff's Base Reaction with 1,2- 0.1 - 20 pg/mL LOD: 0.0339 ug/mL, [3]
Formation naphthoquinone-4-sulfonic LOQ: 0.169 pg/mL,
acid (NQS) Amax: 460 nm
First-Order Zero-crossing point 4 - 36 pg/mL Zero-crossing point: [4]
Derivative measurement in 0.1N HCI (with 260 nm (Cefadroxil)
Probenecid)
Separation and Other Techniques
Technique Application / Note Citation
HPLC Used as an analytical standard for quantification in biological samples [2] [5]

Crystal Structure
Analysis

Enzymatic Test
(Penzym)

like milk; also for analysis in pharmaceutical dosage forms.

Determined via X-ray diffraction; reveals orthorhombic crystal system,
molecular conformation, and hydrogen bonding.

Used for detecting antibiotic residues in food products like sheep milk.

[6]

[5]
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Key Takeaways for Researchers

o Sulfoxide Specific Data: The 2024 study is your most current and direct source for data on
cefadroxil sulfoxide [1].

e Leverage Existing Methods: The well-documented methods for cefadroxil, especially the robust
HPLC protocols, provide an excellent starting point for developing and validating analytical methods
for its sulfoxide derivative [2] [5].

e Validation is Crucial: When adapting these methods, follow established validation guidelines (like
ICH Q2(R1)) to ensure accuracy, precision, specificity, and robustness for the new analyte [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s914230?utm_src=pdf-bulk
https://www.smolecule.com/products/s914230?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

